Cas no 70672-82-1 (5-bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one)

5-bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one structure
70672-82-1 structure
Product Name:5-bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one
CAS No:70672-82-1
MF:C8H6BrNO2
MW:228.042741298676
MDL:MFCD16468568
CID:579006
PubChem ID:337469
Update Time:2025-04-19

5-bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzoxazolone,5-bromo-3-methyl-
    • 5-bromo-3-methyl-1,3-benzoxazol-2-one
    • 5-bromo-3-methyl-3H-benzoxazol-2-one
    • 5-Brom-3-methyl-3H-benzoxazol-2-on
    • 5-bromo-3-methyl-3H-benzooxazol-2-one
    • 5-bromo-3-methylbenzo[d]oxazol-2(3H)-one
    • AC1L7LSK
    • NSC355408
    • SureCN614398
    • 5-bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one
    • DTXSID50320169
    • NSC-355408
    • 70672-82-1
    • MFCD16468568
    • 5-Bromo-3-methyl-2(3H)-benzoxazolone
    • SCHEMBL614398
    • CS-0130129
    • EN300-332975
    • SY242319
    • HJZKNNJZQLCFEI-UHFFFAOYSA-N
    • DB-317476
    • MDL： MFCD16468568
    • Inchi： 1S/C8H6BrNO2/c1-10-6-4-5(9)2-3-7(6)12-8(10)11/h2-4H,1H3
    • InChI Key： HJZKNNJZQLCFEI-UHFFFAOYSA-N
    • SMILES： BrC1C=CC2=C(C=1)N(C)C(=O)O2

Computed Properties

  • Exact Mass: 226.95818
  • Monoisotopic Mass: 226.958
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.71
  • Boiling Point: 312.7°Cat760mmHg
  • Flash Point: 142.9°C
  • Refractive Index: 1.621
  • PSA: 29.54
  • LogP: 1.89400

5-bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B815185-10mg
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 70672-82-1
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 $ 50.00 2022-06-06
TRC
B815185-50mg
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TRC
B815185-100mg
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 $ 115.00 2022-06-06
abcr
AB479977-250 mg
5-Bromo-3-methylbenzo[d]oxazol-2(3H)-one, 95%; .
 70672-82-1 95%
250mg
 €349.80 2023-04-20
abcr
AB479977-1 g
5-Bromo-3-methylbenzo[d]oxazol-2(3H)-one, 95%; .
 70672-82-1 95%
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 €796.80 2023-04-20
Chemenu
CM338626-1g
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 $454 2024-07-24
Ambeed
A559745-100mg
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Ambeed
A559745-250mg
5-Bromo-3-methylbenzo[d]oxazol-2(3H)-one
 70672-82-1 98%
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 $169.0 2025-04-17
Ambeed
A559745-1g
5-Bromo-3-methylbenzo[d]oxazol-2(3H)-one
 70672-82-1 98%
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 $458.0 2025-04-17
Enamine
EN300-332975-1.0g
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 $1117.0 2023-02-23

5-bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:70672-82-1)5-bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one
Order Number:A1048394
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:26
Price ($):374.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:70672-82-1)5-bromo-3-methyl-2,3-dihydro-1,3-benzoxazol-2-one
A1048394
Purity:99%
Quantity:1g
Price ($):374.0
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